Cas no 422-03-7 (2,2,3,3,3-Pentafluoropropylamine)

2,2,3,3,3-Pentafluoropropylamine structure
422-03-7 structure
Product Name:2,2,3,3,3-Pentafluoropropylamine
CAS No:422-03-7
MF:C3H4F5N
MW:149.062578201294
MDL:MFCD00042459
CID:37334
PubChem ID:79002
Update Time:2025-04-18

2,2,3,3,3-Pentafluoropropylamine Chemical and Physical Properties

Names and Identifiers

    • 2,2,3,3,3-Pentafluoropropan-1-amine
    • 2,2,3,3,3-Pentafluoropropylamine
    • C3H4F5N
    • pentafluoropropylamine
    • 1H,1H-Perfluoropropylamine
    • 1H,1H-Pentafluoropropylamine
    • DPQNQLKPUVWGHE-UHFFFAOYSA-N
    • SBB028285
    • 5824AB
    • 2,2,3,3,3-penta-fluoropropylamine
    • 2,2,3,3,3-pentafluoro-propylamine
    • 2,2,3,3,3-pentafluoro-propyl amine
    • RP21249
    • 1-Propanamine,2,2,3,3,3-p
    • 1-Propanamine,2,2,3,3,3-pentafluoro-
    • 1-Propanamine,
    • EINECS 207-010-6
    • AKOS005063466
    • NS00019066
    • UNII-TD4K3W9C6K
    • 2,2,3,3,3-PENTAFLUORO-1-PROPANAMINE
    • CS-0266372
    • 1-Propanamine, 2,2,3,3,3-pentafluoro-
    • 422-03-7
    • J-506766
    • TD4K3W9C6K
    • MFCD00042459
    • 2,2,3,3,3-pentafluoropropylamine, AldrichCPR
    • AMY7134
    • FS-4520
    • DTXSID00195026
    • 3-Amino-1,1,1,2,2-pentafluoropropane
    • EN300-862741
    • SCHEMBL26359
    • P2281
    • FT-0609059
    • 207-010-6
    • MDL： MFCD00042459
    • Inchi： 1S/C3H4F5N/c4-2(5,1-9)3(6,7)8/h1,9H2
    • InChI Key： DPQNQLKPUVWGHE-UHFFFAOYSA-N
    • SMILES： FC(C(F)(F)F)(CN)F
    • BRN： 1743135

Computed Properties

  • Exact Mass: 149.02600
  • Monoisotopic Mass: 149.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4
  • Boiling Point: 43°C at 760 mmHg
  • Flash Point: 49-50°C
  • Refractive Index: 1.297
  • PSA: 26.02000
  • LogP: 1.84300
  • Solubility: Not available

2,2,3,3,3-Pentafluoropropylamine Security Information

  • Hazard Statement： Harmful
  • Hazardous Material transportation number：2734
  • Hazard Category Code： 10-34
  • Safety Instruction： S16-S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：8
  • PackingGroup：II
  • Storage Condition：Sealed in dry,2-8°C
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R10; R34
  • Packing Group：II
  • Hazard Level：8

2,2,3,3,3-Pentafluoropropylamine Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,2,3,3,3-Pentafluoropropylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
006985-1g
2,2,3,3,3-Pentafluoropropylamine
 422-03-7 97%
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 ￡18.00 2022-03-01
Fluorochem
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TRC
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P273598-500mg
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 $ 65.00 2022-06-03
TRC
P273598-2.5g
2,2,3,3,3-Pentafluoropropylamine
 422-03-7
2.5g
 $ 160.00 2022-06-03
Apollo Scientific
PC5786-1g
2,2,3,3,3-Pentafluoropropylamine
 422-03-7 98%
1g
 £25.00 2023-09-02
Apollo Scientific
PC5786-5g
2,2,3,3,3-Pentafluoropropylamine
 422-03-7 98%
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 £96.00 2025-02-21
Apollo Scientific
PC5786-25g
2,2,3,3,3-Pentafluoropropylamine
 422-03-7 98%
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 £391.00 2025-02-21
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L16819-1g
2,2,3,3,3-Pentafluoropropylamine, 97%
 422-03-7 97%
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 ￥2145.00 2023-02-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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